Cas no 138196-19-7 (a-D-Galactopyranose 1,2-(Methyl Orthoacetate))

a-D-Galactopyranose 1,2-(Methyl Orthoacetate) is a chemically protected derivative of galactose, featuring an orthoester group at the C1 and C2 positions. This modification enhances stability under acidic and basic conditions, making it a valuable intermediate in carbohydrate chemistry and glycosylation reactions. The orthoacetate group serves as a protective moiety, enabling selective deprotection for controlled synthetic applications. Its high purity and well-defined structure ensure reproducibility in oligosaccharide synthesis and glycoconjugate development. The compound is particularly useful in medicinal chemistry and glycobiology research, where precise glycosidic bond formation is critical. Its compatibility with standard glycosylation protocols further underscores its utility in complex synthetic pathways.

a-D-Galactopyranose 1,2-(Methyl Orthoacetate) structure

138196-19-7 structure

Product Name:a-D-Galactopyranose 1,2-(Methyl Orthoacetate)

CAS No:138196-19-7

MF:C₉H₁₆O₇

MW:236.219143867493

CID:902118

PubChem ID:71317025

Update Time:2025-05-27

a-D-Galactopyranose 1,2-(Methyl Orthoacetate) Chemical and Physical Properties

Names and Identifiers

- a-D-Galactopyranose1,2-(methylorthoacetate)
- α-D-Galactopyranose 1,2-(Methyl Orthoacetate)
- 1,2-hexadecane
- 1,2-Nonadiene
- n-hexylallene
- Nona-1,2-dien
- 6-O-FERULOYLSUCROSE
- alpha-D-Galactopyranose 1,2-(Methyl Orthoacetate)
- W-201167
- A-D-GALACTOPYRANOSE 1,2-(METHYL ORTHOACETATE)
- (3aR,5R,6R,7S,7aR)-5-(hydroxymethyl)-2-methoxy-2-methyl-5,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-b]pyran-6,7-diol
- (3aR,5R,6R,7S,7aR)-5-(hydroxymethyl)-2-methoxy-2-methyl-hexahydro-[1,3]dioxolo[4,5-b]pyran-6,7-diol
- 138196-19-7
- (3AR,5R,6R,7S,7aR)-5-(hydroxymethyl)-2-methoxy-2-methyltetrahydro-5H-[1,3]dioxolo[4,5-b]pyran-6,7-diol
- a-D-Galactopyranose 1,2-(Methyl Orthoacetate)
- Inchi： 1S/C9H16O7/c1-9(13-2)15-7-6(12)5(11)4(3-10)14-8(7)16-9/h4-8,10-12H,3H2,1-2H3/t4-,5+,6+,7-,8-,9?/m1/s1
- InChI Key： RMDNYCYJUCKMFG-OLIIZKGVSA-N
- SMILES： O1[C@H](CO)[C@@H]([C@@H]([C@@H]2[C@H]1OC(C)(OC)O2)O)O

Computed Properties

Exact Mass: 236.09000
Monoisotopic Mass: 236.08960285g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 97.6Å²

Experimental Properties

Melting Point: 90-92°C
PSA: 97.61000
LogP: -1.83910

a-D-Galactopyranose 1,2-(Methyl Orthoacetate) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	G153875-500mg	a-D-Galactopyranose 1,2-(Methyl Orthoacetate)	138196-19-7		500mg	$ 121.00	2023-09-07
TRC	G153875-1g	a-D-Galactopyranose 1,2-(Methyl Orthoacetate)	138196-19-7		1g	$ 201.00	2023-09-07
TRC	G153875-2g	a-D-Galactopyranose 1,2-(Methyl Orthoacetate)	138196-19-7		2g	$ 391.00	2023-09-07
TRC	G153875-5g	a-D-Galactopyranose 1,2-(Methyl Orthoacetate)	138196-19-7		5g	$942.00	2023-05-18
TRC	G153875-10g	a-D-Galactopyranose 1,2-(Methyl Orthoacetate)	138196-19-7		10g	$1608.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1606737-500mg	(3AR,5R,6R,7S,7aR)-5-(hydroxymethyl)-2-methoxy-2-methyltetrahydro-5H-[1,3]dioxolo[4,5-b]pyran-6,7-diol	138196-19-7	98%	500mg	￥1758	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1606737-1g	(3AR,5R,6R,7S,7aR)-5-(hydroxymethyl)-2-methoxy-2-methyltetrahydro-5H-[1,3]dioxolo[4,5-b]pyran-6,7-diol	138196-19-7	98%	1g	￥2679	2023-04-15
SHENG KE LU SI SHENG WU JI SHU	sc-284867-500 mg	a-D-Galactopyranose 1,2-(methyl orthoacetate,	138196-19-7		500MG	￥1,354.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-284867A-1 g	a-D-Galactopyranose 1,2-(methyl orthoacetate,	138196-19-7		1g	￥2,407.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-284867-500mg	a-D-Galactopyranose 1,2-(methyl orthoacetate,	138196-19-7		500mg	￥1354.00	2023-09-05